N-(4-(furan-2-yl)-1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)propionamide

• IUPAC Name: N-[4-(furan-2-yl)-1-methyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl]propanamide
• InChI: InChI=1S/C14H16N4O3/c1-3-10(19)15-13-12-8(9-5-4-6-21-9)7-11(20)16-14(12)18(2)17-13/h4-6,8H,3,7H2,1-2H3,(H,16,20)(H,15,17,19)
• InChI Key: PPKPIWYHANIHPI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN(C2=C1C(CC(=O)N2)C3=CC=CO3)C
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

N-(4-(furan-2-yl)-1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)propionamide is a useful research compound. Its molecular formula is C14H16N4O3 and its molecular weight is 288.307. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds based on furan derivatives is a significant area of study, with applications ranging from materials science to pharmaceutical development. For example, El-Essawy and Rady (2011) detailed the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles starting from N-(furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine. This research highlights the versatility of furan derivatives in constructing complex heterocyclic frameworks, which could be pivotal for developing novel materials and bioactive molecules (El-Essawy & Rady, 2011).

Potential Biological Activities

Research into the biological activities of furan-based compounds is an area of significant interest, given their potential therapeutic applications. Although the specific compound N-(4-(furan-2-yl)-1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)propionamide was not directly mentioned, similar studies provide a foundational understanding of how such compounds could be utilized. For instance, compounds featuring furan and pyrazine moieties have been explored for their antiviral activities, suggesting potential applications in treating viral infections or as lead compounds for further drug development. The study by Wang et al. (2014) on alkaloids from the mangrove-derived actinomycete Jishengella endophytica 161111, including 2-(furan-2-yl)-6-(2S,3S,4-trihydroxybutyl)pyrazine, underscores the potential of furan derivatives in discovering new bioactive substances with anti-viral properties (Wang et al., 2014).